2-chloro-N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]benzamide

Specification

• Molecular Formula: C17H12Cl2N2OS
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 2-chloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]benzamide
• Standard InChI: InChI=1S/C17H12Cl2N2OS/c18-12-7-5-11(6-8-12)9-13-10-20-17(23-13)21-16(22)14-3-1-2-4-15(14)19/h1-8,10H,9H2,(H,20,21,22)
• Standard InChI Key: ATQSCZPFRDHCGB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl)Cl

Introduction

2-Chloro-N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]benzamide is a synthetic organic compound with potential applications in medicinal chemistry. It belongs to the class of benzamide derivatives containing a thiazole ring, which is known for its bioactive properties. The compound features a chlorinated benzamide group and a thiazole moiety substituted with a 4-chlorobenzyl group.

Synthesis Pathway

The synthesis of 2-chloro-N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]benzamide typically involves multi-step reactions:

• Formation of Thiazole Core:

  • The thiazole ring is synthesized by reacting a halogenated acetophenone derivative (e.g., 4-chlorobenzylacetophenone) with thiourea under reflux conditions in the presence of iodine as a catalyst.

• Introduction of Benzamide Group:

  • The intermediate thiazole derivative is reacted with 2-chlorobenzoyl chloride in an organic solvent (e.g., dichloromethane) using a base like triethylamine to form the final benzamide product.

Potential Applications

The compound has been studied for its pharmacological activities due to the bioactivity associated with benzamide and thiazole derivatives.

• Antimicrobial Activity: Thiazole derivatives are known to exhibit antibacterial and antifungal properties by interacting with microbial enzymes.

• Anticancer Potential: Benzamide derivatives have been explored for their ability to inhibit cancer cell proliferation through mechanisms such as enzyme inhibition or DNA interaction.

Molecular Docking Studies

Molecular docking studies provide insights into the interaction of the compound with biological targets:

• Docking simulations suggest that the compound may bind effectively to receptor sites due to its planar aromatic structure and hydrogen-bonding potential.

• The thiazole and benzamide groups act as key pharmacophores in these interactions.

Biological Evaluation

Preliminary studies on similar compounds indicate:

• Antimicrobial Screening: Effective against Gram-positive and Gram-negative bacteria.

• Cytotoxicity Assays: Promising activity against specific cancer cell lines such as MCF7 (breast cancer).

Challenges and Future Directions

While promising, further research is required to:

• Optimize the synthesis route for higher yields and purity.

• Conduct in-depth biological studies, including toxicity profiling.

• Explore structure-activity relationships (SAR) to enhance potency and specificity.